Cas no 2229318-36-7 (2-(2-hydroxy-5-methoxyphenyl)butanedioic acid)

• Product Name: 2-(2-hydroxy-5-methoxyphenyl)butanedioic acid
• CAS No: 2229318-36-7
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• CID: 6219471
• PubChem ID: 165975249
• Update Time: 2025-06-10

2-(2-hydroxy-5-methoxyphenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxy-5-methoxyphenyl)butanedioic acid
• 2229318-36-7
• EN300-1755173

• Inchi： 1S/C11H12O6/c1-17-6-2-3-9(12)7(4-6)8(11(15)16)5-10(13)14/h2-4,8,12H,5H2,1H3,(H,13,14)(H,15,16)
• InChI Key： DOCCWOXHFPMSCZ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(C(=O)O)CC(=O)O)OC

Computed Properties

• Exact Mass: 240.06338810g/mol
• Monoisotopic Mass: 240.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 104Ų

Additional information on 2-(2-hydroxy-5-methoxyphenyl)butanedioic acid

Recent Advances in the Study of 2-(2-hydroxy-5-methoxyphenyl)butanedioic acid (CAS: 2229318-36-7)

The compound 2-(2-hydroxy-5-methoxyphenyl)butanedioic acid (CAS: 2229318-36-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of its anti-inflammatory and antioxidant properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-hydroxy-5-methoxyphenyl)butanedioic acid exhibits potent inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. The study also highlighted its ability to scavenge reactive oxygen species (ROS), suggesting its potential as a therapeutic agent for oxidative stress-related diseases.

Another significant advancement has been the development of novel synthetic routes for this compound. Researchers have optimized the synthesis of 2-(2-hydroxy-5-methoxyphenyl)butanedioic acid to improve yield and purity, as reported in a recent issue of Organic & Biomolecular Chemistry. The new synthetic protocol employs greener catalysts and reduces the number of steps, making it more scalable for industrial applications.

In addition to its anti-inflammatory and antioxidant effects, recent investigations have explored its potential in oncology. Preliminary data from a 2024 study indicate that 2-(2-hydroxy-5-methoxyphenyl)butanedioic acid may induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. These findings, though still in the early stages, open new avenues for cancer drug development.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, pharmacokinetics, and long-term safety need to be addressed in future studies. However, the growing body of research underscores the therapeutic potential of 2-(2-hydroxy-5-methoxyphenyl)butanedioic acid and its relevance in modern drug discovery.

In conclusion, the compound 2-(2-hydroxy-5-methoxyphenyl)butanedioic acid (CAS: 2229318-36-7) represents a promising candidate for further development in the pharmaceutical industry. Its multifaceted pharmacological properties, coupled with advances in synthetic chemistry, position it as a valuable molecule for addressing unmet medical needs. Continued research efforts will be essential to fully unlock its therapeutic potential.